2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C18H19N3O2S2/c1-3-12-5-7-13(8-6-12)19-15(22)11-25-18-20-14-9-10-24-16(14)17(23)21(18)4-2/h5-10H,3-4,11H2,1-2H3,(H,19,22)
• InChI Key: AGLFGYBCPRHRLC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC)SC=C3
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Inhibitory Activities

A study revealed that analogues related to the specified compound have been synthesized and evaluated for their potent dual inhibitory activities against thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical for nucleotide synthesis, making them attractive targets for antitumor drugs. The research found that some compounds displayed significant inhibitory activities, highlighting their potential as dual-functional therapeutic agents (Gangjee et al., 2008).

Antitumor Activity

Another study focused on the synthesis of novel derivatives of thieno[3,2-d]pyrimidine, which showed potent anticancer activities against several human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). These findings indicate the potential of these compounds in cancer treatment, offering new avenues for therapeutic interventions (Hafez & El-Gazzar, 2017).

Glutaminase Inhibition

Research into the synthesis and pharmacological evaluation of analogs to the specified compound, such as BPTES analogs, highlighted their role as glutaminase inhibitors. Glutaminase plays a vital role in cancer cell metabolism, and its inhibition can suppress the proliferation of cancer cells. One study demonstrated that certain analogs retained the potency of BPTES, a known glutaminase inhibitor, and showed promise in attenuating the growth of lymphoma cells in vitro and in vivo (Shukla et al., 2012).

Synthesis and Characterization

Further investigations into the synthesis and spectral characterization of new compounds related to "2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide" have been carried out. These studies not only provide insights into the chemical structure of these compounds but also open up possibilities for their application in various pharmacological areas (Zaki et al., 2017).

Crystal Structure Analysis

Crystal structure analysis of compounds with similar scaffolds has contributed to understanding the molecular interactions and conformational dynamics crucial for their biological activities. Such studies are foundational in the rational design of more effective and selective therapeutic agents (Subasri et al., 2016).